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molecular formula C11H12O2 B8638463 3-Buten-2-one, 4-(2-methoxyphenyl)-, (3E)-

3-Buten-2-one, 4-(2-methoxyphenyl)-, (3E)-

Cat. No. B8638463
M. Wt: 176.21 g/mol
InChI Key: BTSZEPMWUWYLCP-UHFFFAOYSA-N
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Patent
US06177462B1

Procedure details

In a 250 ml single neck flask was charged 13.6 g (100 mmoles,1.0 eq) of o-methoxybenzaldehyde dissolved in 30 ml of acetone. To this was added 5 g of 10% aqueous sodium hydroxide solution (12.5 mmoles, 0.125 eq), dropwise and during the course of addition, temperature was kept no higher than 25° C., while the mixture was agitated continuously for 30 minutes. To the mixture was added 50 ml of water, followed by 100 ml of ethyl acetate, the phases were separated and the organic phase was washed with water three times and then dried, and concentrated to obtain 14.5 g of 4-(2-methoxyphenyl)-3-buten-2-one as a faintly yellow oil in 82.3% yield.
Name
o-methoxybenzaldehyde
Quantity
13.6 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
5 g
Type
reactant
Reaction Step Two
Name
water
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
ethyl acetate
Quantity
100 mL
Type
reactant
Reaction Step Four
Name
acetone
Quantity
30 mL
Type
reactant
Reaction Step Five
Name
4-(2-methoxyphenyl)-3-buten-2-one
Yield
82.3%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:10]=[CH:9][CH:8]=[CH:7][C:4]=1[CH:5]=O.[OH-].[Na+].O.C(OCC)(=O)C.[CH3:20][C:21]([CH3:23])=[O:22]>>[CH3:1][O:2][C:3]1[CH:10]=[CH:9][CH:8]=[CH:7][C:4]=1[CH:5]=[CH:20][C:21](=[O:22])[CH3:23] |f:1.2|

Inputs

Step One
Name
o-methoxybenzaldehyde
Quantity
13.6 g
Type
reactant
Smiles
COC1=C(C=O)C=CC=C1
Step Two
Name
sodium hydroxide
Quantity
5 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
water
Quantity
50 mL
Type
reactant
Smiles
O
Step Four
Name
ethyl acetate
Quantity
100 mL
Type
reactant
Smiles
C(C)(=O)OCC
Step Five
Name
acetone
Quantity
30 mL
Type
reactant
Smiles
CC(=O)C

Conditions

Stirring
Type
CUSTOM
Details
was agitated continuously for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
dropwise and during the course of addition, temperature
CUSTOM
Type
CUSTOM
Details
was kept no higher than 25° C., while the mixture
CUSTOM
Type
CUSTOM
Details
the phases were separated
WASH
Type
WASH
Details
the organic phase was washed with water three times
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 30 min
Name
4-(2-methoxyphenyl)-3-buten-2-one
Type
product
Smiles
COC1=C(C=CC=C1)C=CC(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 14.5 g
YIELD: PERCENTYIELD 82.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.